Cas no 3556-52-3 (3-fluoro-4-nitrobenzamide)

• Product Name: 3-fluoro-4-nitrobenzamide
• CAS No: 3556-52-3
• MF: C₇H₅FN₂O₃
• MW: 184.124604940414
• MDL: MFCD16658739
• CID: 1471430
• PubChem ID: 11423967
• Update Time: 2025-04-20

3-fluoro-4-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-nitrobenzamide
• CTK1B6847
• SureCN1937077
• 3-fluoro-4-nitro-benzamide
• Benzamide, 3-fluoro-4-nitro-
• AKOS011976478
• AGN-PC-008TTN
• 3-Fluor-4-nitro-benzamid
• CTK1B6847; SureCN1937077; 3-fluoro-4-nitro-benzamide; Benzamide, 3-fluoro-4-nitro-; AKOS011976478; AGN-PC-008TTN; 3-Fluor-4-nitro-benzamid;
• CKHYKLBLOPFXTB-UHFFFAOYSA-N
• MFCD16658739
• 3556-52-3
• EN300-70430
• DTXSID10465388
• SCHEMBL1937077
• AS-58649

• MDL： MFCD16658739
• Inchi： 1S/C7H5FN2O3/c8-5-3-4(7(9)11)1-2-6(5)10(12)13/h1-3H,(H2,9,11)
• InChI Key： CKHYKLBLOPFXTB-UHFFFAOYSA-N
• SMILES： FC1C=C(C(N)=O)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 184.02845
• Monoisotopic Mass: 184.02842019g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 88.9Ų

Experimental Properties

• PSA: 86.23

3-fluoro-4-nitrobenzamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39